Cas no 6944-27-0 (2,2-diphenylethyl 4-methylbenzenesulfonate)
6944-27-0 structure
Product Name:2,2-diphenylethyl 4-methylbenzenesulfonate
CAS No:6944-27-0
MF:C21H20O3S
MW:352.446704864502
CID:1736756
PubChem ID:244788
Update Time:2025-04-21
2,2-diphenylethyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-diphenylethyl 4-methylbenzenesulfonate
- NSC55921
- CTK5C9889
- AG-K-17999
- 2,2-diphenylethyl toluene-p-sulphonate
- 2,2-Diphenyl-aethyl-(4-methyl-benzol-sulfonat)
- AR-1D1646
- AC1L6EH4
- 2,2-diphenylethyl-2-t tosylate
- p-Toluolsulfonsaeure-2,2-diphenylaethylester
- Toluol-4-sulfonsaeure-(2,2-diphenyl-aethylester)
- toluene-4-sulfonic acid-(2,2-diphenyl-ethyl ester)
- AC1Q6Y4Y
- NCIOpen2_007606
- NSC55921; CTK5C9889; AG-K-17999; 2,2-diphenylethyl toluene-p-sulphonate; 2,2-Diphenyl-aethyl-(4-methyl-benzol-sulfonat); AR-1D1646; AC1L6EH4; 2,2-diphenylethyl-2-t tosylate; p-Toluolsulfonsaeure-2,2-diphenylaethylester; Toluol-4-sulfonsaeure-(2,2-diphenyl-aethylester); toluene-4-sulfonic acid-(2,2-diphenyl-ethyl ester); AC1Q6Y4Y; NCIOpen2_007606;
- 6944-27-0
- SCHEMBL4432214
- AS-0496
- DTXSID30288470
- 2,2-diphenylethyl 4-methylbenzene-1-sulfonate
- NSC-55921
-
- Inchi: 1S/C21H20O3S/c1-17-12-14-20(15-13-17)25(22,23)24-16-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,21H,16H2,1H3
- InChI Key: FGGIVUNDCMWXPU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 352.1134
- Monoisotopic Mass: 352.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.195
- Boiling Point: 516.9°C at 760 mmHg
- Flash Point: 266.4°C
- Refractive Index: 1.597
- PSA: 43.37
- LogP: 5.61320
2,2-diphenylethyl 4-methylbenzenesulfonate Related Literature
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Jie Dai,Wenlong Ren,Wenju Chang,Ping Zhang Org. Chem. Front., 2017,4, 297-302
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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